1-(4-Methylphenyl)-6-phenyl-1,3,5-triazine-2,4-dithione

• IUPAC Name: 1-(4-methylphenyl)-6-phenyl-1,3,5-triazine-2,4-dithione
• InChI: InChI=1S/C16H13N3S2/c1-11-7-9-13(10-8-11)19-14(12-5-3-2-4-6-12)17-15(20)18-16(19)21/h2-10H,1H3,(H,18,20,21)
• InChI Key: FHYJRAZJUAOQFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NC(=S)NC2=S)C3=CC=CC=C3
• Molecular Formula: C16H13N3S2
• Molecular Weight: 311.4 g/mol

Description

1-(4-Methylphenyl)-6-phenyl-1,3,5-triazine-2,4-dithione, also known as MPTD, is a chemical compound that belongs to the class of triazine derivatives. It has been extensively studied for its potential applications in various scientific fields, including material science, pharmacology, and biochemistry.

Scientific Research Applications

Crystal Packing and Coordination Complexes

Research on related triazine compounds demonstrates their utility in forming crystals and coordination complexes. For instance, trithiocyanuric acid (related to 1,3,5-triazines) has been utilized for forming crystals with 1- or 2-D hydrogen bonded nets due to its planar molecule structure with threefold symmetry. This property is leveraged for the crystal packing of tetraphenylphosphonium salts, showcasing the potential of triazine derivatives in crystal engineering and design (Dean et al., 2004).

Organic Synthesis and Oxidation Products

Triazine derivatives are key in organic synthesis, undergoing various chemical reactions that lead to the formation of new compounds. For example, the oxidation of 1-methyl-3-phenyl-4,5-dihydro-1,2,4-triazin-6(1H)-one results in a mixture of oxidation products, demonstrating the reactive nature of these compounds and their potential in creating diverse chemical structures (Collins et al., 1999).

High-Pressure Synthesis

A novel synthesis approach for triazine derivatives, including those similar to 1-(4-Methylphenyl)-6-phenyl-1,3,5-triazine-2,4-dithione, involves reactions under high pressure. This method affects the yield and selectivity, indicating the importance of reaction conditions in synthesizing specific triazine derivatives (Taguchi et al., 1993).

Antimicrobial Activities

Certain triazine derivatives have been synthesized and screened for antimicrobial activities. This highlights the potential biomedical applications of triazine compounds, including the development of new antimicrobial agents (Bektaş et al., 2007).

Polymer Chemistry

Triazine derivatives are integral to the synthesis of high-performance materials. For instance, phenyl-1,3,5-triazine functional aromatic polyamides exhibit high thermal stability and solubility, indicating their potential in creating new materials with desirable properties for industrial applications (Yu et al., 2012).